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Compound of Interest

Compound Name: Lumichrome

Cat. No.: B1664701 Get Quote

An In-depth Technical Guide to Lumichrome
Introduction

Lumichrome (7,8-Dimethylalloxazine) is a yellow, crystalline solid and a fluorescent

photoproduct resulting from the degradation of riboflavin (Vitamin B2) in acidic or neutral

solutions.[1][2] It is recognized as a natural metabolite of riboflavin and has been identified in

various organisms, including certain microbes and plants.[3][4][5] Lumichrome is an effective

photosensitizer and fluorescent dye, and recent research has highlighted its potential in

pharmacology, including its role in inhibiting cancer cell growth and inducing apoptosis.[6][7]

This guide provides a comprehensive overview of its chemical structure, properties, synthesis,

and biological significance.

Chemical Identity and Structure
Lumichrome is classified as a flavin, a class of organic compounds characterized by a tricyclic

isoalloxazine ring system.[8] Its core structure is a benzo[g]pteridine-2,4-dione moiety with two

methyl groups at the 7 and 8 positions.[1][3]
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Identifier Value Reference

IUPAC Name

7,8-dimethyl-1H-
benzo[g]pteridine-2,4-
dione

[1]

CAS Number 1086-80-2 [1]

Molecular Formula C₁₂H₁₀N₄O₂ [1][2][9][10]

SMILES
CC1=CC2=C(C=C1C)N=C3C(

=N2)C(=O)NC(=O)N3
[1]

InChI

1S/C12H10N4O2/c1-5-3-7-

8(4-6(5)2)14-10-9(13-

7)11(17)16-12(18)15-10/h3-

4H,1-2H3,(H2,14,15,16,17,18)

[1]

| InChIKey | ZJTJUVIJVLLGSP-UHFFFAOYSA-N |[1] |

Caption: 2D chemical structure of Lumichrome (7,8-dimethyl-1H-benzo[g]pteridine-2,4-dione).

Physicochemical Properties
Lumichrome is a stable solid under normal conditions, though it is incompatible with strong

oxidizing agents.[2] It is combustible and typically appears as a pale yellow to yellow solid.[2]

Its solubility is limited in many common solvents but is slightly soluble in aqueous bases,

DMSO (with heating), and methanol.[2][4][11]

Table 2: Physicochemical Data for Lumichrome
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Property Value Reference

Molecular Weight 242.23 g/mol [1][2][9]

Monoisotopic Mass 242.08037557 Da [1]

Melting Point >300 °C [1][9]

pKa 10.02 ± 0.70 (Predicted) [2]

λmax (UV/Vis) 219, 248, 335, 384 nm [3][4]

Appearance Pale Yellow to Yellow Solid [2]

| Solubility | Slightly soluble in aqueous base, DMSO (heated), methanol |[2][4][11] |

Experimental Protocols
1. Formation of Lumichrome from Riboflavin

Lumichrome is famously formed via the photolysis (photodegradation) of riboflavin in acidic or

neutral aqueous solutions.[1][2] This process involves the irreversible photodegradation of the

ribityl side chain of riboflavin.
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Caption: Workflow for the formation of Lumichrome from Riboflavin via photolysis.

2. Laboratory Synthesis of Lumichrome

A common laboratory synthesis involves the reaction of 4,5-dimethyl-1,2-phenylenediamine

with alloxan monohydrate.[12]

Reactants:

Alloxan monohydrate (0.62 mmol)

4,5-dimethyl-1,2-phenylenediamine (0.62 mmol)

p-toluenesulfonic acid (0.62 mmol)

Procedure:

A mixture of the three reactants is placed in a 10 mL stainless steel grinding jar containing

one 12 mm stainless steel ball.

The mixture is milled for one hour at a frequency of 30 Hz.

Following milling, the reaction mixture is washed with methanol and filtered.

The resulting product is collected as a yellow solid.[12]

3. Purification Protocol

A standard method for purifying Lumichrome is through recrystallization.

Solvent: Glacial acetic acid.

Procedure:

Dissolve the crude Lumichrome solid in a minimal amount of hot glacial acetic acid.

Allow the solution to cool slowly to facilitate the formation of crystals.

Collect the crystals by filtration.
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Repeat the recrystallization process a second time to ensure high purity.

Dry the purified crystals at 100°C under vacuum.[2]

Biological Significance and Signaling Pathways
Lumichrome is more than a simple degradation product; it is a biologically active molecule. It

acts as a rhizosphere signal molecule that can alter seedling development and can activate the

LasR bacterial quorum-sensing receptor.[3] More recently, Lumichrome has been identified as

an inhibitor of human lung cancer cell growth, inducing apoptosis through a p53-dependent

mechanism.[6][7][13] It also inhibits the AKT/β-catenin signaling pathway, which is crucial for

cell survival and proliferation.[6]
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Caption: Lumichrome's role in inducing apoptosis and inhibiting cell survival pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lumichrome | C12H10N4O2 | CID 5326566 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. LUMICHROME | 1086-80-2 [chemicalbook.com]

3. caymanchem.com [caymanchem.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. researchgate.net [researchgate.net]

6. medchemexpress.com [medchemexpress.com]

7. LUMICHROME | CAS#:1086-80-2 | Chemsrc [chemsrc.com]

8. go.drugbank.com [go.drugbank.com]

9. 1086-80-2 CAS MSDS (LUMICHROME) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

10. Lumichrome [webbook.nist.gov]

11. glpbio.com [glpbio.com]

12. LUMICHROME synthesis - chemicalbook [chemicalbook.com]

13. Lumichrome | TargetMol [targetmol.com]

To cite this document: BenchChem. [what is the chemical structure of Lumichrome].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664701#what-is-the-chemical-structure-of-
lumichrome]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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